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Executive Summary

This technical guide details the physicochemical properties, metabolic significance, and
bioanalytical applications of Omeprazole-d3 sulfide (5-Methoxy-d3-2-[[(4-methoxy-3,5-
dimethyl-2-pyridinyl)methyljthio]-1H-benzimidazole). As a stable isotope-labeled analog of the
reduced omeprazole metabolite, this compound serves as a critical Internal Standard (IS) in
LC-MS/MS assays. Its primary utility lies in normalizing matrix effects and recovery variances
during the pharmacokinetic quantification of omeprazole and its metabolites in biological
matrices.

Chemical Identity & Structural Analysis[1][2][3]

Omeprazole sulfide is the reduced form of the proton pump inhibitor omeprazole (a sulfoxide).
The deuterated analog (d3) typically incorporates three deuterium atoms on the methoxy group
of the benzimidazole ring. This specific labeling is chosen to ensure the isotope label remains
stable and co-elutes with the analyte while providing mass spectral differentiation.

Physicochemical Data Profile
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Omeprazole Sulfide

Omeprazole-d3 Sulfide

Property
(Unlabeled) (Labeled)

CAS Number 73590-85-9 922730-98-1
5-methoxy-2-[[(4-methoxy-3,5-  5-(methoxy-d3)-2-[[(4-
dimethyl-2- methoxy-3,5-dimethyl-2-

IUPAC Name

pyridinyl)methyl]thio]-1H-

benzimidazole

pyridinyl)methyl]thio]-1H-

benzimidazole

Molecular Formula C17H19N302S C17H16D3N302S
Average Molecular Weight 329.42 g/mol 332.44 g/mol
Monoisotopic Mass 329.1198 Da 332.1386 Da

Solubility

DMSO, Methanol, Ethyl
Acetate

DMSO, Methanol

Appearance

White to off-white solid

White to off-white solid

Structural Visualization

The following diagram illustrates the chemical structure of Omeprazole-d3 sulfide, highlighting

the thioether linkage (reduced from sulfoxide) and the deuterated methoxy group.

Structural Key

The sulfide form lacks the sulfinyl oxygen (S=0) found in Omeprazole.
The d3 label provides a +3 Da mass shift.
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Figure 1: Structural topology of Omeprazole-d3 sulfide, emphasizing the thioether linkage and

isotopic labeling site.
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Metabolic Context & Significance[6]

Understanding the formation of omeprazole sulfide is essential for interpreting pharmacokinetic
data. Unlike the sulfone metabolite (formed via oxidation), the sulfide is formed via a reductive
pathway.

Metabolic Pathways

Omeprazole is extensively metabolized in the liver by the Cytochrome P450 system.[1]
o CYP2C19: Hydroxylates the pyridine methyl group (Major pathway).
o CYP3A4: Oxidizes the sulfoxide to a sulfone.

* Non-Enzymatic / Reductase: Reduces the sulfoxide to a sulfide. This pathway is often
reversible and can be influenced by gastric acidity or gut microbiota.
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Figure 2: Metabolic fate of Omeprazole.[1] The sulfide represents the reductive arm of
metabolism.

Analytical Application: LC-MS/MS Protocol
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The quantification of omeprazole sulfide in human plasma requires a robust LC-MS/MS
method. Omeprazole-d3 sulfide acts as the Internal Standard (IS) to correct for ionization
suppression and extraction efficiency.

Mass Spectrometry Parameters (MRM)

The following transitions are selected based on the fragmentation of the benzimidazole moiety.
The d3-label on the benzimidazole ring results in a +3 Da shift in the product ion.

Precursor lon Product lon Collision Origin of
Analyte
(Q1) (Q3) Energy (eV) Fragment
Omeprazole Benzimidazole
_ 330.1 [M+H]* 198.1 15-20 ,
Sulfide moiety
d3-
Omeprazole-d3 -
] 333.1 [M+H]* 201.1 15-20 Benzimidazole
Sulfide .
moiety

Sample Preparation Workflow (Protein Precipitation)

This protocol minimizes degradation, as omeprazole and its metabolites are acid-labile.

Thawing: Thaw plasma samples on ice (4°C) to prevent thermal degradation.

 |S Addition: Aliquot 50 pL of plasma into a 96-well plate. Add 20 uL of Omeprazole-d3
sulfide working solution (e.g., 500 ng/mL in Methanol).

» Precipitation: Add 200 pL of Acetonitrile (cold). Vortex vigorously for 1 minute.
e Centrifugation: Centrifuge at 4,000 rpm for 10 minutes at 4°C.

¢ Dilution: Transfer 100 L of supernatant to a fresh plate. Dilute with 100 pL of 10 mM
Ammonium Acetate (pH 8.5) to align with mobile phase conditions.

Chromatographic Conditions
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¢ Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm,
3.5 um.

¢ Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 8.5). Note: Basic pH improves
stability.

¢ Mobile Phase B: Acetonitrile.[2]

e Gradient: 10% B to 90% B over 3 minutes.
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Figure 3: Bioanalytical workflow for the quantification of Omeprazole Sulfide using the d3-IS.
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Synthesis & Stability Considerations
Stability

 Light Sensitivity: Like the parent compound, the sulfide is sensitive to UV light. All handling

should occur under yellow monochromatic light.

e pH Stability: The sulfide is less acid-labile than the sulfoxide (omeprazole), but stock
solutions should still be prepared in neutral to basic solvents (e.g., Methanol or DMSO)
rather than acidic aqueous buffers.

Storage

e Solid State: Store at -20°C, desiccated, and protected from light.

e Solution: Stock solutions in DMSO are stable for up to 6 months at -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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